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Compound of Interest

Compound Name: (4-Bromo-3-fluorophenyl)urea

CAS No.: 1376009-84-5

Cat. No.: B2382741

Get Quote

Introduction: The Strategic Scaffold
(4-Bromo-3-fluorophenyl)urea is a specialized arylurea intermediate critical to the

development of Type II kinase inhibitors.[1] Unlike simple ureas, this disubstituted scaffold

integrates two key features for medicinal chemistry:

The Urea Pharmacophore: A "privileged structure" capable of forming a bidentate hydrogen

bond network with the Glu/Asp residues in the DFG-out conformation of protein kinases

(e.g., RAF, VEGFR, p38).[1]

The 3-Fluoro-4-Bromo Motif: The fluorine atom at the meta position exerts a strong inductive

effect (

), modulating the acidity of the urea protons to enhance hydrogen bond donor capability (

modulation).[1] Simultaneously, the 4-bromo substituent serves as a versatile handle for
Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig) to attach the
inhibitor's "head" group, while also acting as a halogen bond donor in the binding pocket.[1]
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This guide provides a validated synthesis protocol, mechanistic insights, and application data

for researchers in fragment-based drug discovery (FBDD).[1]

Chemical Identity & Physical Properties
Property Data

CAS Number 1376009-84-5

IUPAC Name 1-(4-Bromo-3-fluorophenyl)urea

Molecular Formula

Molecular Weight 233.04 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water

Melting Point >200°C (Decomposes)

SMILES NC(=O)Nc1ccc(Br)c(F)c1

Key Precursor 4-Bromo-3-fluoroaniline (CAS 656-65-5)

Synthetic Methodology: The Modified Wöhler
Protocol
While isocyanates are often used to generate ureas, the use of Potassium Cyanate (KOCN) in

acidic media is the preferred industrial and laboratory method due to higher atom economy and

the avoidance of hazardous aryl isocyanate intermediates.[1]

Reagents & Materials
Starting Material: 4-Bromo-3-fluoroaniline (1.0 eq)[1]

Reagent: Potassium Cyanate (KOCN) or Sodium Cyanate (NaOCN) (1.5 eq)

Solvent System: Glacial Acetic Acid / Water (1:2 v/v)[1]

Temperature: 35°C
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55°C

Step-by-Step Protocol
Dissolution: In a round-bottom flask, dissolve 10 mmol of 4-bromo-3-fluoroaniline in 20 mL of

glacial acetic acid and 40 mL of warm water (35°C). Ensure complete dissolution to form the

acetamide salt in situ.[1]

Cyanate Addition: Prepare a solution of 15 mmol KOCN in 10 mL water. Add this solution

dropwise to the aniline mixture over 20 minutes with vigorous stirring.

Observation: A white precipitate will begin to form immediately as the urea product

crashes out.[1]

Note: The reaction is exothermic; temperature may rise to ~50-55°C.[1] This is beneficial

for conversion.

Digestion: Once addition is complete, stir the thick suspension for 1 hour at ambient

temperature.

Why? This ensures the consumption of any unreacted isocyanic acid generated in situ.[1]

Quench & Isolation: Dilute the mixture with 50 mL of cold water (0-5°C). Filter the solid under

vacuum.[1][2]

Purification: Wash the filter cake with water (

mL) to remove residual acetic acid and inorganic salts.

Recrystallization (Optional): If high purity (>99%) is required for biological assays,

recrystallize from Ethanol/Water (4:1).[1]

Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.

Visualizing the Workflow
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Figure 1: Reaction workflow for the synthesis of (4-Bromo-3-fluorophenyl)urea via the

cyanate method.

Mechanistic Insight
The reaction proceeds via the in situ generation of isocyanic acid (HNCO) from potassium

cyanate in the acidic medium.[1]

Protonation: The aniline amine is in equilibrium with its ammonium salt.[1] However, the free

amine is the active nucleophile.[1]

Generation of Electrophile:

.

Nucleophilic Attack: The lone pair of the aniline nitrogen attacks the electrophilic carbon of

the isocyanic acid.

Tautomerization: The resulting intermediate rearranges to form the stable urea.[1]

Critical Control Point: The pH must be acidic enough to generate HNCO but not so acidic that

the aniline is 100% protonated (which kills nucleophilicity).[1] Acetic acid provides this ideal

buffering window (

).[1]

Applications in Drug Discovery
This specific urea is a high-value scaffold for Type II Kinase Inhibitors.[1] These drugs bind to

the inactive (DFG-out) conformation of kinases.[1]
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Binding Mode: The urea moiety acts as a "molecular glue," forming two hydrogen bonds with

the conserved Glutamate (Glu) in the

C-helix and the Aspartate (Asp) of the DFG motif.[1]

The Fluorine Effect: The 3-fluoro substituent is not merely decorative.[1] It:

Increases Lipophilicity: Improves membrane permeability (

).

Blocks Metabolism: Prevents oxidative metabolism at the ortho-position.[1]

Conformational Lock: Induces a planar conformation via intramolecular H-bonding or

dipole interactions, pre-organizing the molecule for binding.[1]

Pharmacophore Interaction Diagram
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Figure 2: Schematic of the binding interactions between the arylurea scaffold and the kinase

DFG pocket.[1]

Safety & Handling (SDS Summary)
Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).[1]

Handling: Use a fume hood to avoid inhalation of dust.[1] Wear nitrile gloves and safety

goggles.[1]
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Storage: Store in a cool, dry place. The compound is stable but should be kept away from

strong oxidizing agents.[1]

Spill Response: Sweep up and dispose of as solid organic waste.[1] Do not flush into surface

water (aquatic toxicity of aryl halides).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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